N-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C21H15ClN4O5S/c22-12-4-3-5-13(8-12)26-19(16-10-32(30,31)11-17(16)24-26)23-18(27)9-25-20(28)14-6-1-2-7-15(14)21(25)29/h1-8H,9-11H2,(H,23,27)
• InChI Key: AUQPZUURPRPKDY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC(=CC=C3)Cl)NC(=O)CN4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C21H15ClN4O5S
• Molecular Weight: 470.9 g/mol

Description

N-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C21H15ClN4O5S and its molecular weight is 470.88. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity and Coordination Complexes

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity. These complexes involve coordination with octahedral Co(II) ions and Cu(II) ions, resulting in 1D and 2D supramolecular architectures via various hydrogen bonding interactions. The antioxidant activities of these ligands and complexes were evaluated using DPPH, ABTS, and FRAP assays, indicating their potential as antioxidants (Chkirate et al., 2019).

Herbicidal Activity

Chloroacetamide derivatives like alachlor and metazachlor have been utilized as selective pre-emergent or early post-emergent herbicides. These compounds are effective in controlling annual grasses and broad-leaved weeds in various crops, demonstrating the chemical class's utility in agricultural applications (Weisshaar & Böger, 1989).

Anticancer Agents

A series of 2-chloro-N-(5-(2-oxoindolin-3-yl)-4H-pyrazol-3-yl) acetamide derivatives containing 1,3,4-thiadiazole and 4H-1,2,4-triazol-4-amine moieties were synthesized as novel anticancer agents. These compounds, particularly compound 10b, demonstrated potent antiproliferative activity against A549 and K562 cells through apoptosis induction and cell cycle arrest, suggesting their potential in cancer treatment (Zhang et al., 2023).

Anticonvulsant Evaluation

Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for anticonvulsant activities. These studies highlighted the potential of certain compounds in managing seizures, offering insights into the development of new anticonvulsant drugs (Nath et al., 2021).